Cas no 830319-62-5 (1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro-)

1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro- structure
830319-62-5 structure
Product Name:1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro-
CAS No:830319-62-5
MF:C12H14BrNO4S
MW:348.212861537933
CID:679599
PubChem ID:12192976
Update Time:2025-04-19

1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro-
    • 1-(2-bromo-4,5-dimethoxyphenyl)sulfonyl-2,5-dihydropyrrole
    • DTXSID40479897
    • 830319-62-5
    • Inchi: 1S/C12H14BrNO4S/c1-17-10-7-9(13)12(8-11(10)18-2)19(15,16)14-5-3-4-6-14/h3-4,7-8H,5-6H2,1-2H3
    • InChI Key: BRWXCOWUSLIKNI-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1S(N1CC=CC1)(=O)=O)OC)OC

Computed Properties

  • Exact Mass: 346.98269g/mol
  • Monoisotopic Mass: 346.98269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.2Ų
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